Cas no 2757083-27-3 ((S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2757083-27-3
• MF: C₁₄H₁₁BrN₂O
• MW: 303.153942346573
• CID: 5086272
• PubChem ID: 162393977
• Update Time: 2025-06-10

(S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole
• 5-bromo-2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine
• BS-48480
• (4S)-2-(5-bromopyridin-2-yl)-4-phenyl-4,5-dihydro-1,3-oxazole
• F74963
• 2757083-27-3

• Inchi： 1S/C14H11BrN2O/c15-11-6-7-12(16-8-11)14-17-13(9-18-14)10-4-2-1-3-5-10/h1-8,13H,9H2/t13-/m1/s1
• InChI Key： OBYFAHKQBUQLDM-CYBMUJFWSA-N
• SMILES： C1(C2=N[C@@H](C3=CC=CC=C3)CO2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 302.00548g/mol
• Monoisotopic Mass: 302.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole

Recent Advances in the Study of (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS: 2757083-27-3)

The compound (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS: 2757083-27-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the presence of a bromopyridinyl group and a dihydrooxazole ring, make it a valuable scaffold for the development of novel pharmaceuticals. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, preliminary investigations have demonstrated that (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound showed potent activity against protein kinases implicated in cancer progression, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Furthermore, the compound's mechanism of action has been explored using computational modeling and X-ray crystallography. These studies revealed that (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole binds to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. The bromine atom at the 5-position of the pyridine ring was found to play a critical role in enhancing binding affinity through hydrophobic interactions with the kinase's active site.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole. Recent efforts have focused on modifying its structure to improve solubility and metabolic stability while retaining its biological activity. For example, researchers have explored the introduction of polar substituents or prodrug strategies to address these limitations.

In conclusion, (S)-2-(5-Bromopyridin-2-yl)-4-phenyl-4,5-dihydrooxazole represents a promising scaffold for the development of novel therapeutic agents. Ongoing research aims to further elucidate its biological targets and optimize its pharmacological profile. Future studies should focus on in vivo efficacy and safety evaluations to advance this compound toward clinical development.